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Compound of Interest

Compound Name: Chlorophenol red

Cat. No.: B1198410 Get Quote

For researchers, scientists, and drug development professionals, meticulous attention to safety

protocols is paramount for both personal safety and the integrity of experimental outcomes.

Chlorophenol red, a sulfonephthalein dye primarily used as a pH indicator, requires careful

handling due to its potential as an irritant. This guide provides essential, immediate safety and

logistical information, from operational procedures to disposal plans, ensuring you can work

with this compound confidently and securely.

Essential Safety & Handling Information
Chlorophenol red is classified as an irritant, capable of causing skin, eye, and respiratory

system irritation.[1][2] While comprehensive toxicological data is limited, it is crucial to handle

this chemical with the appropriate precautions to minimize exposure.[3]

Personal Protective Equipment (PPE):

A comprehensive PPE strategy is the first line of defense against chemical exposure. The

following should be worn at all times when handling Chlorophenol red, particularly in its solid

(powder) form.

Eye and Face Protection: Chemical safety goggles are mandatory to protect against dust

particles and splashes.[3] In situations with a higher risk of splashing, a face shield should be

worn in conjunction with goggles.
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Skin Protection: A standard laboratory coat must be worn and kept buttoned.[3] Chemical-

resistant gloves (such as nitrile) are required; they must be inspected before use and

removed properly to avoid skin contact.[4]

Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within

a chemical fume hood, to keep airborne concentrations low.[1][3] If dust is generated or

ventilation is inadequate, a NIOSH-approved respirator should be used.[3]

Handling and Storage Protocols:

Handling: Avoid all personal contact, including the inhalation of dust.[2] Do not eat, drink, or

smoke in the handling area. Wash hands thoroughly with soap and water after handling is

complete.[2][3]

Storage: Store Chlorophenol red in its original, tightly sealed container in a cool, dry, and

well-ventilated area.[3] It should be stored away from incompatible materials, such as strong

oxidizing agents.[1] Flinn Scientific's suggested chemical storage pattern is Organic #9,

alongside other dyes and indicators.[5]

Chemical and Toxicological Data
While specific occupational exposure limits (e.g., PEL, TLV) have not been established for

Chlorophenol red, airborne concentrations should be kept as low as practically possible.[1]

The following table summarizes available data.
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Property Data

Chemical Name
Chlorophenol red (3',3"-

Dichlorophenolsulfonephthalein)

CAS Number 4430-20-0

Molecular Formula C₁₉H₁₂Cl₂O₅S

Molecular Weight 423.27 g/mol

Appearance Green, purple, or brown crystalline powder.[1][6]

Melting Point 261 °C (decomposes)[6]

pH Indicator Range pH 4.8 (Yellow) to pH 6.7 (Red/Violet)[7]

Acute Toxicity (LD₅₀) Oral, Inhalation, Dermal: Not Available (N.A.)[5]

Occupational Exposure Limits None established[1][3][8]

Operational and Disposal Plans
A systematic approach to operations and waste disposal is critical for maintaining a safe

laboratory environment.

Emergency Procedures
Spill Response:

Evacuate: Alert personnel in the immediate area.

Protect: Ensure you are wearing appropriate PPE, including respiratory protection if dealing

with a powder spill.

Contain: For dry spills, avoid generating dust.[1] Use dry clean-up procedures (e.g., gently

sweeping or using a vacuum with HEPA filtration).[2] For liquid spills, contain with sand or an

absorbent material.[5]

Collect: Place the spilled material into a clean, dry, sealed, and labeled container for

disposal.[2]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://datasheets.scbt.com/sc-206022.pdf
https://www.flinnsci.com/catalogs/HE%20Chemicals%20and%20Safety%20Catalog%20V4/files/basic-html/page259.html
https://www.flinnsci.com/catalogs/HE%20Chemicals%20and%20Safety%20Catalog%20V4/files/basic-html/page259.html
https://www.sudanchemical.com/product/CHLOROPHENOL-RED-INDICATOR-SOLUTION
https://www.flinnsci.com/sds_233.1-chlorophenol-red-indicator-solution/sds_233.1/
https://datasheets.scbt.com/sc-206022.pdf
https://pim-resources.coleparmer.com/sds/30020.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/0403.pdf
https://datasheets.scbt.com/sc-206022.pdf
https://www.vsbit.org/client_media/files/Pages_from_2107706_Flinn_US_Resouce_link.pdf
https://www.flinnsci.com/sds_233.1-chlorophenol-red-indicator-solution/sds_233.1/
https://www.vsbit.org/client_media/files/Pages_from_2107706_Flinn_US_Resouce_link.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1198410?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Decontaminate: Wash the spill site thoroughly after the material has been removed.[6]

First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of fresh water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[9]

Skin Contact: Remove contaminated clothing. Immediately flush the affected skin with large

amounts of water. If irritation persists, seek medical attention.[9]

Inhalation: Move the individual to fresh air. If breathing is difficult or has stopped, provide

artificial respiration and seek immediate medical attention.[3]

Ingestion: Rinse the mouth with water. Do not induce vomiting. If the person is conscious,

give them a glass of water to drink. Seek immediate medical attention.[9]

Waste Disposal Plan
All chemical waste must be handled in accordance with local, state, and federal regulations.[4]

Collection: Collect surplus Chlorophenol red and contaminated materials (e.g., gloves,

absorbent pads) in a designated, sealed, and clearly labeled hazardous waste container.

Segregation: Do not mix with other waste streams unless instructed by your institution's

environmental health and safety (EHS) office.

Disposal: The recommended disposal method is through a licensed hazardous waste

disposal company.[6] Flinn Scientific suggests "Disposal Method #26a" for solid chemical

waste that is suitable for a landfill, but this is contingent on local regulations and the absence

of contamination with other hazardous materials.[4][10] Always consult your EHS officer for

specific institutional procedures.

Experimental Protocol: Use of Chlorophenol Red as
a pH Indicator
Chlorophenol red is widely used to visually determine the pH of a solution within its transition

range.
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Objective: To prepare a Chlorophenol red indicator solution and use it to estimate the pH of a

sample.

Materials:

Chlorophenol red powder

Distilled water or ethanol

Sample solution for testing

Appropriate glassware (beakers, graduated cylinders)

Stir plate and stir bar

Methodology:

Prepare Indicator Solution: Dissolve a small amount of Chlorophenol red powder in distilled

water or ethanol to create a stock solution.[11] The concentration can be adjusted based on

the specific application's requirements. A typical starting point is a 0.1% solution.

Add Indicator to Sample: Add a few drops of the prepared indicator solution to the sample

being tested.[11]

Observe Color Change: Gently swirl or stir the sample to ensure the indicator is evenly

distributed.

Determine pH: Observe the resulting color and compare it to the known pH range of

Chlorophenol red:

Yellow: Indicates a pH at or below 4.8.

Red/Violet: Indicates a pH at or above 6.7.[7]

Intermediate Orange/Red: Indicates a pH within the transition range of 4.8 to 6.7.

Visual Workflow for Safe Handling
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The following diagram outlines the complete lifecycle for handling Chlorophenol red in a

laboratory setting, from acquisition to disposal, including critical safety and emergency

checkpoints.
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Caption: Workflow for the safe handling, use, and disposal of Chlorophenol red.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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